molecular formula C12H7BrN2 B8743912 5-(4-Bromophenyl)picolinonitrile

5-(4-Bromophenyl)picolinonitrile

Cat. No.: B8743912
M. Wt: 259.10 g/mol
InChI Key: MJJRGULVLNAVGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(4-Bromophenyl)picolinonitrile (CAS: 951657-98-0) is a heterocyclic aromatic compound with the molecular formula C₁₂H₇BrN₂ and a molecular weight of 259.1 g/mol. It belongs to the picolinonitrile family, characterized by a pyridine ring substituted with a nitrile group at the 2-position and a 4-bromophenyl moiety at the 5-position. This compound is primarily used in research settings as a synthetic intermediate, particularly in medicinal chemistry and materials science. Its bromine substituent enhances its utility in cross-coupling reactions (e.g., Suzuki-Miyaura), enabling the construction of complex biaryl systems .

Properties

Molecular Formula

C12H7BrN2

Molecular Weight

259.10 g/mol

IUPAC Name

5-(4-bromophenyl)pyridine-2-carbonitrile

InChI

InChI=1S/C12H7BrN2/c13-11-4-1-9(2-5-11)10-3-6-12(7-14)15-8-10/h1-6,8H

InChI Key

MJJRGULVLNAVGL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CN=C(C=C2)C#N)Br

Origin of Product

United States

Comparison with Similar Compounds

5-(4-Fluorophenyl)picolinonitrile

  • Structure : Fluorine replaces bromine at the para position of the phenyl ring.
  • Physical Properties :
    • Melting point: 146–147°C (vs. unreported for the bromo analog).
    • Yield: 64% (synthesized via palladium-catalyzed coupling) .
  • Spectroscopic Data :
    • IR: Strong nitrile stretch at 2231 cm⁻¹ , similar to bromophenyl analogs.
    • NMR: Distinct aromatic proton signals between δ 7.36–9.09 ppm, reflecting electronic differences from bromine’s inductive effects.

5-(Trifluoromethyl)picolinonitrile

  • Structure : A trifluoromethyl (-CF₃) group replaces the bromophenyl moiety.
  • Physical Properties: Molecular weight: 172.107 g/mol (lighter due to absence of bromine). Stability: Notable for thermal and chemical stability, attributed to the electron-withdrawing CF₃ group .
  • Applications : Widely used in agrochemical and pharmaceutical synthesis, highlighting how electron-withdrawing substituents enhance reactivity in nucleophilic substitutions .

Alkylated Picolinonitriles (e.g., 5-(sec-butyl)picolinonitrile)

  • Structure : Alkyl chains (e.g., sec-butyl) replace the bromophenyl group.
  • Synthesis: Prepared via metallaphotocatalysis (GP1 method) with 3:1 regioselectivity, demonstrating the versatility of picolinonitrile scaffolds in C–H functionalization .

Bromoheterocyclic Analogs (e.g., 5-(5-bromofuran-2-yl)picolinonitrile)

  • Structure : Bromine is part of a fused heterocyclic system (e.g., furan) rather than a phenyl ring.
  • Synthesis : Achieved via palladium-mediated cross-coupling, similar to bromophenyl derivatives, but with distinct regiochemical outcomes .
  • Applications : Used in optoelectronic materials, underscoring the role of bromine in tuning electronic properties for material science .

Data Tables

Table 1: Physical and Structural Comparison

Compound Molecular Weight (g/mol) Substituent Melting Point (°C) Key Applications
5-(4-Bromophenyl)picolinonitrile 259.1 4-Bromophenyl Not reported Synthetic intermediate
5-(4-Fluorophenyl)picolinonitrile 198.10 4-Fluorophenyl 146–147 Insecticidal agents
5-(Trifluoromethyl)picolinonitrile 172.107 Trifluoromethyl Not reported Agrochemical synthesis
5-(sec-butyl)picolinonitrile 174.24 sec-butyl Not reported Drug discovery

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.